Cas no 1040085-98-0 (Di-Norbudesonide(Mixture of Diastereomers))

• Product Name: Di-Norbudesonide(Mixture of Diastereomers)
• CAS No: 1040085-98-0
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• CID: 1076568
• PubChem ID: 13298167
• Update Time: 2025-05-24

Di-Norbudesonide(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Imp. B (EP): 16 ,17-[(1RS)-Ethylidenebis(oxy)]-11 ,21-dihydroxypregna-1,4-diene-3,20-dione
• Di-Norbudesonide (Mixture of Diastereomers)
• Budesonide impurity B
• Budesonide EP Impurity B
• XECSEFPWNHDQPG-XWCIIUPVSA-N
• Di-Norbudesonide (Mixture of DiastereoMers)
• Budesonide EP Impurity B (D-Homo Budesonide (Mixture of Diastereomers))
• 16α,17-[(1RS)-ethylidenebis(oxy)]-11β,21-dihydroxypregna-1,4-diene-3,20-dione
• 16alpha,17-[(1RS)-Ethylidenebis(oxy)]-11beta,21-dihydroxypregna-1,4-diene-3,20-dione
• BUDESONIDE ACETALDEHYDE ACETAL (EPIMERS)
• Di-Norbudesonide(Mixture of Diastereomers)
• UNII-NI0AGY81EG
• Budesonide acetaldehyde acetal (epimers) [USP]
• Di-Norbudesonide
• 1040085-98-0
• (1S,2S,4R,8S,9S,11S,12S,13R)-11-Hydroxy-8-(2-hydroxyacetyl)-6,9,13-trimethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• 16alpha,17-(Ethylidenebis(oxy))-11beta,21-dihydroxypregna-1,4-diene-3,20-dione
• SCHEMBL13524231
• NI0AGY81EG
• 16alpha,17-[(1RS)-Ethylidenebis(oxy)]-11beta,21-dihydroxypregna-1,4-diene-3,20-dione; Budesonide Imp. B (EP); Budesonide Impurity B
• BUDESONIDE IMPURITY B [EP IMPURITY]
• PREGNA-1,4-DIENE-3,20-DIONE, 16,17-(ETHYLIDENEBIS(OXY))-11,21-DIHYDROXY-, (11.BETA.,16.ALPHA.)-
• Pregna-1,4-diene-3,20-dione, 16,17-(ethylidenebis(oxy))-11,21-dihydroxy-, (11beta,16alpha)-
• (6aR,6bS,7S,8aS,8bS,11aR,12aS,12bS)-7-hydroxy-8b-(2-hydroxyacetyl)-6a,8a,10-trimethyl-6a,6b,7,8,8a,8b,11a,12,12a,12b-decahydro-1H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-4(2H)-one (Budesonide Impurity
• CS-0166430
• 16.ALPHA.,17-(ETHYLIDENEBIS(OXY))-11.BETA.,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE

• Inchi： 1S/C23H30O6/c1-12-28-19-9-16-15-5-4-13-8-14(25)6-7-21(13,2)20(15)17(26)10-22(16,3)23(19,29-12)18(27)11-24/h6-8,12,15-17,19-20,24,26H,4-5,9-11H2,1-3H3/t12?,15-,16-,17-,19+,20+,21-,22-,23+/m0/s1
• InChI Key： XECSEFPWNHDQPG-XWCIIUPVSA-N
• SMILES： O1C(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(CO)=O)O)=O

Computed Properties

• Exact Mass: 402.20423867g/mol
• Monoisotopic Mass: 402.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 217-221oC
• Boiling Point: 582.4±50.0 °C at 760 mmHg
• Flash Point: 200.8±23.6 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Di-Norbudesonide(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Additional information on Di-Norbudesonide(Mixture of Diastereomers)

Di-Norbudesonide (Mixture of Diastereomers): A Comprehensive Overview

Di-Norbudesonide, also known as a mixture of diastereomers, is a compound with the CAS number 1040085-98-0. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. Recent studies have shed light on its structural characteristics, pharmacological effects, and therapeutic potentials, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of Di-Norbudesonide is characterized by its norbornane skeleton, which contributes to its stability and bioavailability. The presence of diastereomers in the mixture adds complexity to its pharmacokinetic profile, as each stereoisomer may exhibit distinct biological activities. This makes it a valuable compound for exploring stereochemistry's role in drug design and development.

Recent research has focused on the pharmacological properties of Di-Norbudesonide, particularly its anti-inflammatory and immunomodulatory effects. Studies conducted in vitro and in vivo have demonstrated its ability to inhibit pro-inflammatory cytokines and modulate immune responses, suggesting its potential use in treating inflammatory diseases such as arthritis, asthma, and dermatitis. The compound's ability to target specific inflammatory pathways without significant systemic side effects has been a focal point of recent investigations.

The synthesis of Di-Norbudesonide involves a multi-step process that requires precise control over stereochemistry. Researchers have developed novel synthetic routes to optimize the yield and purity of the compound, ensuring its suitability for preclinical and clinical studies. The use of green chemistry principles in these processes has also been explored, aligning with global efforts to minimize environmental impact.

In terms of clinical applications, Di-Norbudesonide has shown promise as a topical agent for treating skin conditions. Its localized efficacy reduces the risk of systemic adverse effects, making it an attractive alternative to traditional corticosteroids. Ongoing clinical trials are evaluating its safety and efficacy in treating conditions such as atopic dermatitis and psoriasis, with preliminary results indicating favorable outcomes.

The safety profile of Di-Norbudesonide has been extensively studied, with particular emphasis on its potential for systemic toxicity. Preclinical studies have demonstrated minimal adverse effects at therapeutic doses, suggesting a favorable safety margin. However, further research is needed to fully understand its long-term safety profile and potential for drug-drug interactions.

In conclusion, Di-Norbudesonide (Mixture of Diastereomers) represents a significant advancement in the field of medicinal chemistry. Its unique properties, coupled with recent research findings, position it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs and improving patient outcomes.